Cas no 31720-89-5 (5-Acetoxyindole)

• Product Name: 5-Acetoxyindole
• CAS No: 31720-89-5
• MF: C₁₃H₁₃NO₄
• MW: 247.246623754501
• CID: 304262
• PubChem ID: 11379620
• Update Time: 2025-04-19

5-Acetoxyindole Chemical and Physical Properties

Names and Identifiers

• 5-Acetoxyindole
• 1H-Indole-2-carboxylicacid, 5-(acetyloxy)-, ethyl ester
• 5-ACETOXYINDOLE-2-CARBOXYLIC ACID ETHYL ESTER
• ethyl 5-acetyloxy-1H-indole-2-carboxylate
• Ethyl 5-acetyloxyindole-2-carboxylate
• Ethyl5-Acetoxyindole-2-carboxylate
• 5-acetoxy-2-carbethoxyindole
• 5-Acetoxy-2-ethoxycarbonylindol
• 5-acetoxy-indole-2-carboxylic acid ethyl ester
• ETHYL 5-ACETOXYINDOLE-2-CARBOXYLATE
• Ethyl 5-acetoxy-1H-indole-2-carboxylate
• SCHEMBL5680973
• ethyl 5-acetoxyindole-2 carboxylate
• ZWHLFJOLMBDDER-UHFFFAOYSA-N
• FT-0626118
• Ethyl5-acetoxy-1H-indole-2-carboxylate
• 31720-89-5
• DTXSID50464097
• ethyl 5-(acetyloxy)-1H-indole-2-carboxylate
• AKOS027382736
• A-0310

• Inchi： 1S/C13H13NO4/c1-3-17-13(16)12-7-9-6-10(18-8(2)15)4-5-11(9)14-12/h4-7,14H,3H2,1-2H3
• InChI Key： ZWHLFJOLMBDDER-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC2C=C(C=CC=2N1)OC(C)=O)=O

Computed Properties

• Exact Mass: 175.06300
• Monoisotopic Mass: 247.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: nothing
• Topological Polar Surface Area: 68.4Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.275
• Boiling Point: 415.8 °C at 760 mmHg
• Flash Point: 205.2 °C
• Refractive Index: 1.599
• PSA: 42.09000
• LogP: 2.09320
• Solubility: Not determined